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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051 Get Quote

An In-depth Technical Guide to Diisopropyl Maleate

Chemical Identity
IUPAC Name: dipropan-2-yl (Z)-but-2-enedioate[1][2]

Synonyms:

Diisopropyl maleate[1][3]

Isopropyl maleate[1][3]

Maleic acid, diisopropyl ester[1][3]

(Z)-2-Butenedioic acid diisopropyl ester[3][4]

(Z)-2-Butenedioic acid di(1-methylethyl) ester[3][4]

2-Butenedioic acid (2Z)-, bis(1-Methylethyl) ester[3][4][5]

2-Butenedioic acid (Z)-, bis(1-methylethyl) ester[1]

diisopropyl (2Z)-2-butenedioate[6]

1,4-Bis(1-methylethyl) (2Z)-2-butenedioate[1]

Diisopropylester kyseliny maleinove[1]
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Physicochemical Properties
The following tables summarize the key physical and chemical properties of diisopropyl
maleate.

Table 1: General and Physical Properties

Property Value

Molecular Formula C₁₀H₁₆O₄[1][3]

Molecular Weight 200.23 g/mol [1][3]

Physical State Liquid[3]

Melting Point -30.15°C[3][5]

Boiling Point 225.5°C at 760 mmHg[3]

Density 1.027 g/cm³[3]

Refractive Index 1.445[3]

Viscosity 4.56 mm²/s[3][5]

| Flash Point | 112.3°C[3] |

Table 2: Solubility and Partition Properties

Property Value

Water Solubility 9.9 g/L at 20°C[3][5]

LogP (Octanol-Water) 1.95[3][5]

| Vapor Pressure | 6.2 Pa at 25°C[3][5] |

Experimental Protocols: Synthesis of Diisopropyl
Maleate
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Diisopropyl maleate is primarily synthesized through the esterification of maleic anhydride or

maleic acid with isopropanol. Below are detailed protocols for two common synthetic methods.

Conventional Esterification
This method involves the direct esterification using an acid catalyst.[3]

Reactants: Maleic anhydride and Isopropanol.

Catalyst: Sulfuric acid or p-toluenesulfonic acid.

Methodology:

Combine maleic anhydride and isopropanol in a molar ratio ranging from 1:3 to 1:8 in a

reaction vessel.

Add an acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid).

Heat the mixture to a temperature between 70-110°C.

Maintain the reaction under stirring and reflux for a period of 3 to 8 hours.

Upon completion, the crude product can be purified by distillation to obtain diisopropyl
maleate.

Ionic Liquid-Catalyzed Synthesis
An environmentally friendlier approach utilizes a dual-nuclear functionalized ionic liquid as a

catalyst, which can be easily separated and recycled.[3][7]

Reactants: Maleic anhydride and Isopropanol.

Catalyst: Dual-nuclear functionalized ionic liquid.

Methodology:

Mix maleic anhydride and isopropanol in a mass ratio of 1:3 to 1:8.[7]
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Add the dual-nuclear functionalized ionic liquid catalyst, with its mass being 10% to 20% of

the mass of the maleic anhydride.[7]

Control the reaction temperature at 70°C-110°C and allow the mixture to stir and reflux for

3-8 hours.[7]

After the reaction is complete, let the mixture stand at room temperature to allow for phase

separation.[7]

The lower layer containing the ionic liquid can be separated and recycled.[7]

The upper layer containing the ester is purified by vacuum distillation to yield pure

diisopropyl maleate.[7]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of diisopropyl maleate
from maleic anhydride and isopropanol.
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Caption: Workflow for the synthesis of diisopropyl maleate.

Role as a Chemical Intermediate
Diisopropyl maleate serves as a versatile intermediate in organic synthesis.
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Caption: Role of diisopropyl maleate as a chemical intermediate.

Applications in Research and Development
Diisopropyl maleate is an important intermediate in the synthesis of more complex organic

molecules.[3] It is utilized in various industrial applications, including:

Polymer Formulations: As a cross-linking agent.[3]

Adhesives and Coatings: In formulations for adhesives and films.[3]

Plasticizers: Used in plasticizer applications.[3]

Pharmaceutical Synthesis: Serves as a key building block in the development of

pharmaceutical compounds.[8]
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Organic Synthesis: Acts as a dienophile in Diels-Alder reactions.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b158051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

